Cas no 96568-03-5 (Diethyl (2,6-dichloro-5-fluoro-pyridine-3-carbonyl)-malonate)

• Product Name: Diethyl (2,6-dichloro-5-fluoro-pyridine-3-carbonyl)-malonate
• CAS No: 96568-03-5
• MF: C₁₃H₁₂Cl₂FNO₅
• MW: 352.142485618591
• CID: 5667520
• PubChem ID: 13654923
• Update Time: 2023-09-11

Diethyl (2,6-dichloro-5-fluoro-pyridine-3-carbonyl)-malonate Chemical and Physical Properties

Names and Identifiers

• DTXSID701149034
• 96568-03-5
• SCHEMBL9686323
• diethyl (2,6-dichloro-5-fluoro-pyridine-3-carbonyl)-malonate
• 1,3-Diethyl 2-[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]propanedioate
• RIMYSLDPFDGCRX-UHFFFAOYSA-N
• Propanedioic acid, 2-[(2,6-dichloro-5-fluoro-3-pyridinyl)carbonyl]-, 1,3-diethyl ester
• Diethyl (2,6-dichloro-5-fluoro-pyridine-3-carbonyl)-malonate

• Inchi： 1S/C13H12Cl2FNO5/c1-3-21-12(19)8(13(20)22-4-2)9(18)6-5-7(16)11(15)17-10(6)14/h5,8H,3-4H2,1-2H3
• InChI Key： RIMYSLDPFDGCRX-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=C(N=1)Cl)F)C(C(C(=O)OCC)C(=O)OCC)=O

Computed Properties

• Exact Mass: 351.0076560g/mol
• Monoisotopic Mass: 351.0076560g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 82.6Ų

Experimental Properties

• Density: 1.416±0.06 g/cm3(Predicted)
• Boiling Point: 401.7±40.0 °C(Predicted)
• pka: 6.58±0.59(Predicted)